Regaloside A
Regaloside A
(E)-3-(4-Hydroxyphenyl)propenoic acid (2S)-3-(beta-D-glucopyranosyloxy)-2-hydroxypropyl ester is a natural product found in Lilium auratum, Lilium henryi, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
114420-66-5
VCID:
VC20835473
InChI:
InChI=1S/C18H24O10/c19-7-13-15(23)16(24)17(25)18(28-13)27-9-12(21)8-26-14(22)6-3-10-1-4-11(20)5-2-10/h1-6,12-13,15-21,23-25H,7-9H2/b6-3+/t12-,13-,15-,16+,17-,18-/m1/s1
SMILES:
C1=CC(=CC=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O
Molecular Formula:
C18H24O10
Molecular Weight:
400.4 g/mol
Regaloside A
CAS No.: 114420-66-5
Cat. No.: VC20835473
Molecular Formula: C18H24O10
Molecular Weight: 400.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (E)-3-(4-Hydroxyphenyl)propenoic acid (2S)-3-(beta-D-glucopyranosyloxy)-2-hydroxypropyl ester is a natural product found in Lilium auratum, Lilium henryi, and other organisms with data available. |
|---|---|
| CAS No. | 114420-66-5 |
| Molecular Formula | C18H24O10 |
| Molecular Weight | 400.4 g/mol |
| IUPAC Name | [(2S)-2-hydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C18H24O10/c19-7-13-15(23)16(24)17(25)18(28-13)27-9-12(21)8-26-14(22)6-3-10-1-4-11(20)5-2-10/h1-6,12-13,15-21,23-25H,7-9H2/b6-3+/t12-,13-,15-,16+,17-,18-/m1/s1 |
| Standard InChI Key | PADHSFRQMFRWLS-BFQBLSCMSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C(=O)OC[C@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O |
| SMILES | C1=CC(=CC=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O |
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